![molecular formula C14H8ClF4NO B1666176 Benzamide, N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluoro- CAS No. 2802-85-9](/img/structure/B1666176.png)
Benzamide, N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluoro-
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Overview
Description
Benzamide, N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluoro- is a bioactive chemical.
Scientific Research Applications
Crystal Structure Analysis
- Crystal Structures of Related Compounds : The crystal structures of various N-[2-(trifluoromethyl)phenyl]benzamides, including 3-fluorobenzamide, have been studied, revealing details about molecular conformation and dihedral angles between benzene rings (Suchetan et al., 2016).
Synthesis and Structural Characterization
- Synthesis and Crystal Structure : The synthesis and crystal structure of a closely related compound, 2-Chloro-N-{2-fluoro-5-[N-(phenylsulfonyl)phenylsulfonamido]phenyl}benzamide, has been described. Its novel crystal structure and preliminary herbicidal activity were also explored (Li et al., 2008).
- Synthesis of Thiourea Derivatives : A study on the synthesis and antibacterial properties of 2-chloro-5-fluoro-N-[dibenzyl carbamothioyl] benzamide thiourea provides insights into potential applications in antimicrobial research (Sapari et al., 2014).
Biological and Antipathogenic Activities
- Antitumor Activities : Research on novel imidazole acyl urea derivatives related to N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluoro-benzamide revealed significant antitumor activities, offering potential in cancer research (Zhu, 2015).
- Antibiofilm Properties : Acylthioureas, including those with trifluorophenyl groups, have been synthesized and shown to exhibit significant anti-pathogenic activity, especially against biofilm-forming bacteria like Pseudomonas aeruginosa and Staphylococcus aureus (Limban et al., 2011).
Chemical Reactions and Catalysis
- Palladium-Catalysed Arylations : A study on the regioselectivity of palladium-catalysed direct arylations in (poly)fluorobenzamides, including the influence of fluoro-substituents, contributes to understanding their role in synthetic chemistry (Laidaoui et al., 2016).
Fluorescence Enhancement and Probing
- Fluorescence Enhancement by Glibenclamide : The ability of Glibenclamide, a compound structurally related to benzamide derivatives, to enhance the fluorescence of erbium ions, suggests potential applications in biochemical probes and chromatography (Faridbod et al., 2009).
properties
CAS RN |
2802-85-9 |
---|---|
Molecular Formula |
C14H8ClF4NO |
Molecular Weight |
317.66 g/mol |
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-2-fluorobenzamide |
InChI |
InChI=1S/C14H8ClF4NO/c15-10-6-5-8(14(17,18)19)7-12(10)20-13(21)9-3-1-2-4-11(9)16/h1-7H,(H,20,21) |
InChI Key |
IQQNCZDWYREVSB-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)F |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)F |
Appearance |
Solid powder |
Other CAS RN |
2802-85-9 |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
Benzamide, N-(2-chloro-5-(trifluoromethyl)phenyl)-2-fluoro- |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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